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Compound of Interest

Compound Name: REV 5901

Cat. No.: B1663037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal

instructions for the handling of REV 5901, a potent research compound. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining experimental integrity. REV
5901 is identified as a competitive antagonist of the leukotriene receptor and an inhibitor of 5-

lipoxygenase, playing a significant role in research related to asthma and colon carcinoma.

Key Compound Data
Property Value

Chemical Name
α-pentyl-3-(2-quinolinylmethoxy)-

benzenemethanol

CAS Number 101910-24-1

Molecular Formula C22H25NO2

Molecular Weight 335.44 g/mol

Personal Protective Equipment (PPE)
Due to the absence of a publicly available, detailed Safety Data Sheet (SDS) specific to REV
5901, the following PPE recommendations are based on general best practices for handling
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potent, powdered research compounds of this nature. A thorough risk assessment should be

conducted for any specific experimental protocol.

PPE Category Minimum Requirement
Recommended for High-
Concentration or Aerosol-
Generating Procedures

Hand Protection Nitrile gloves
Double-gloving with nitrile

gloves

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield

Body Protection Laboratory coat Disposable gown or coveralls

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used if there is a risk of

inhalation of dust or aerosols.

Operational Plans: Handling and Storage
Handling:

Ventilation: All handling of powdered REV 5901 should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined below.

Aerosol Generation: Avoid actions that could generate dust or aerosols, such as vigorous

shaking or scraping. If such actions are necessary, they must be performed within a fume

hood.

Storage:

Temperature: Store REV 5901 powder at -20°C for long-term stability.

Container: Keep the container tightly sealed to prevent degradation and contamination.
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Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific Hazards: As with many organic compounds, combustion may produce toxic fumes,

including carbon monoxide and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Disposal Plan
Dispose of REV 5901 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Unused Compound: Unused REV 5901 should be treated as hazardous chemical waste. It

should be collected in a clearly labeled, sealed container.
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Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with REV 5901 should be collected in a designated hazardous waste

container.

Waste Collection: Arrange for pick-up and disposal by a licensed hazardous waste disposal

service. Do not dispose of REV 5901 down the drain or in regular trash.

Experimental Protocols
In Vitro Leukotriene Receptor Antagonist Assay
(Radioligand Binding Assay)
This protocol outlines a general procedure to determine the binding affinity of REV 5901 to the

leukotriene D4 (LTD4) receptor.[1][2]

Methodology:

Membrane Preparation: Prepare cell membranes from a suitable source known to express

the target leukotriene receptor (e.g., guinea pig lung tissue).[1]

Binding Reaction: In a 96-well plate, combine the prepared cell membranes, a radiolabeled

leukotriene (e.g., [3H]-LTD4), and varying concentrations of REV 5901 in a suitable assay

buffer.

Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to

allow binding to reach equilibrium.

Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the

membrane-bound radioligand from the unbound radioligand.

Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound

radioligand.

Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the concentration of REV 5901 that inhibits 50% of the specific

binding of the radioligand (IC50 value). This can be used to calculate the inhibitory constant

(Ki).[1]
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In Vitro 5-Lipoxygenase Inhibition Assay
This protocol provides a general method for assessing the inhibitory effect of REV 5901 on 5-

lipoxygenase activity.[3][4]

Methodology:

Enzyme Source: Obtain a source of 5-lipoxygenase, such as purified recombinant enzyme or

a cell lysate from cells known to express the enzyme (e.g., leukocytes).[4]

Reaction Mixture: In a suitable reaction vessel, combine the 5-lipoxygenase enzyme source,

a buffer solution, and varying concentrations of REV 5901.

Pre-incubation: Pre-incubate the mixture for a short period to allow the inhibitor to interact

with the enzyme.

Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

Incubation: Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.

Termination: Stop the reaction, for example, by adding a quenching solution.

Product Quantification: Measure the amount of leukotriene product formed using a suitable

analytical method, such as enzyme-linked immunosorbent assay (ELISA) or high-

performance liquid chromatography (HPLC).

Data Analysis: Calculate the percentage of inhibition of 5-lipoxygenase activity for each

concentration of REV 5901 and determine the IC50 value.

Signaling Pathway Diagrams
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Caption: Leukotriene receptor signaling pathway and the inhibitory action of REV 5901.
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Caption: The 5-Lipoxygenase pathway for leukotriene synthesis and its inhibition by REV 5901.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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